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Compound of Interest

Compound Name: Butylsilanetriol

Cat. No.: B3053843 Get Quote

Butylsilanetriol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 5651-18-3

This technical guide provides a comprehensive overview of the chemical and physical

properties of Butylsilanetriol, an organosilicon compound with significant potential in various

scientific and industrial applications. This document is intended to serve as a valuable resource

for researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Structure
Butylsilanetriol, also known by its IUPAC name butyl(trihydroxy)silane, is an alkylsilanetriol

characterized by a butyl group attached to a silicon atom, which in turn is bonded to three

hydroxyl groups. Its chemical structure confers upon it a dual nature: the butyl group provides

hydrophobicity, while the silanetriol moiety is hydrophilic and reactive.

Physicochemical Properties
Quantitative data for the physicochemical properties of Butylsilanetriol are summarized in the

table below. It is important to note that many of the available physical properties are

computationally predicted rather than experimentally determined.
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Property Value Source

CAS Number 5651-18-3 [1]

Molecular Formula C4H12O3Si [1]

Molecular Weight 136.22 g/mol [1]

IUPAC Name butyl(trihydroxy)silane [1]

Canonical SMILES CCCC--INVALID-LINK--(O)O [1]

InChI Key
VUSHUWOTQWIXAR-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area 60.7 Å²

Heavy Atom Count 8

Complexity 58.8

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 3

Synthesis and Experimental Protocols
The primary method for the synthesis of Butylsilanetriol is the hydrolysis of a suitable butyl-

substituted silane precursor, such as butyltrichlorosilane or a butyltrialkoxysilane (e.g.,

butyltrimethoxysilane or butyltriethoxysilane). This reaction involves the replacement of the

hydrolyzable groups (chloro or alkoxy groups) with hydroxyl groups.

General Experimental Protocol for Hydrolysis of
Butyltrialkoxysilane:
A detailed, standardized experimental protocol for the synthesis of Butylsilanetriol is not

widely published. However, a general procedure can be outlined based on the known chemistry

of alkoxysilane hydrolysis. The reaction is typically carried out in an aqueous solution, often

with a co-solvent like an alcohol to ensure miscibility of the reactants. The pH of the reaction
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mixture is a critical parameter that influences the rates of both hydrolysis and the subsequent

condensation of the silanetriol.

Illustrative Workflow for Butylsilanetriol Synthesis:

Caption: General workflow for the synthesis of Butylsilanetriol via hydrolysis.

Reactivity and Stability
The chemical behavior of Butylsilanetriol is dominated by the reactivity of its silanetriol group.

These hydroxyl groups can undergo self-condensation reactions to form siloxane bonds (Si-O-

Si), leading to the formation of oligomers and polymers. The rate and extent of this

condensation are highly dependent on factors such as concentration, temperature, and pH.

Key aspects of Butylsilanetriol's reactivity include:

Condensation: In the presence of catalysts (acids or bases) or upon heating,

Butylsilanetriol molecules can condense with each other, eliminating water to form butyl-

functionalized polysiloxanes. This property is fundamental to its use in the formation of

coatings and materials.

Reaction with Alcohols: Butylsilanetriol can react with alcohols, although this reaction is

generally less favorable than self-condensation.

Surface Modification: The hydroxyl groups of Butylsilanetriol can react with hydroxyl groups

on the surfaces of various substrates (e.g., glass, metal oxides), leading to the formation of a

covalent bond and a hydrophobic butyl-functionalized surface.

The stability of Butylsilanetriol is limited by its tendency to self-condense. In aqueous

solutions, it is generally unstable and will gradually form oligomeric and polymeric species. The

stability is higher in dilute solutions and at neutral pH. For long-term storage, it is typically

handled in a non-aqueous solvent or generated in situ for immediate use.

Signaling Pathway of Butylsilanetriol Condensation:

Caption: Condensation pathway of Butylsilanetriol from monomer to polymer.
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Applications in Research and Development
The unique combination of a hydrophobic alkyl chain and a reactive silanol group makes

Butylsilanetriol a versatile molecule with applications in several areas:

Surface Modification: It is used to render surfaces hydrophobic (water-repellent). This is

particularly relevant in the development of self-cleaning surfaces, anti-fouling coatings, and

in modifying the surface properties of materials used in drug delivery systems.

Adhesion Promotion: Butylsilanetriol can act as a coupling agent to improve the adhesion

between organic polymers and inorganic substrates.

Sol-Gel Processes: It can be used as a precursor in sol-gel chemistry to prepare hybrid

organic-inorganic materials with tailored properties.

Cross-linking Agent: The trifunctional nature of Butylsilanetriol allows it to act as a cross-

linker in the curing of silicone polymers, enhancing their mechanical properties.

For professionals in drug development, the ability of Butylsilanetriol to modify surfaces at the

nanoscale is of particular interest for applications such as the functionalization of drug carriers

and the modification of implantable devices to improve biocompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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